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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the two primary techniques

used to measure the concentration of Argon-39 (³⁹Ar): Low-Level Counting (LLC) and Atom

Trap Trace Analysis (ATTA). These methods are crucial for a variety of applications, including

groundwater and ocean water dating, ice core research, and potentially in specialized areas of

drug development requiring ultra-sensitive tracer analysis.

Introduction to Argon-39 Measurement
Argon-39 is a naturally occurring cosmogenic radionuclide with a half-life of 269 years.[1][2][3]

Its presence in the atmosphere is extremely low, with an isotopic abundance on the order of 8 x

10⁻¹⁶ relative to stable argon.[4] This low abundance makes its detection challenging,

necessitating highly sensitive and specialized techniques. The two leading methods, Low-Level

Counting and Atom Trap Trace Analysis, offer distinct advantages and are suited for different

research needs.

Comparative Overview of Techniques
The choice between LLC and ATTA depends on factors such as required sample size, desired

precision, and available resources. The following table summarizes the key quantitative

parameters of each technique.
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Parameter Low-Level Counting (LLC)
Atom Trap Trace Analysis
(ATTA)

Principle
Decay counting of ³⁹Ar via its

beta decay

Laser-based single-atom

counting

Typical Sample Size
1-3 tons of water to extract 0.3-

1 liter of argon gas[5]
1-5 kg of water or ice[6][7]

Measurement Time Several weeks[8] Less than a day[7][9]

³⁹Ar Count Rate (Modern

Sample)

Not directly applicable

(measures decay rate)

~3.6 to 10 atoms per hour[7][9]

[10]

Detection Limit 10⁻¹⁷ isotopic abundance[5] 10⁻¹⁶ isotopic abundance[4]

Precision Typically around 10%[11]
Can be less than 20% for ages

between 250-1300 years[10]

Section 1: Low-Level Counting (LLC) of Argon-39
Low-Level Counting is a traditional and well-established method for measuring low

concentrations of radioactive isotopes like ³⁹Ar. It relies on detecting the beta particles emitted

during the radioactive decay of ³⁹Ar. To achieve the necessary sensitivity, this technique

requires large sample volumes and ultra-low-background detectors.[12]

Experimental Workflow for Low-Level Counting
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Caption: Experimental workflow for Argon-39 measurement using Low-Level Counting.
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Detailed Experimental Protocol for LLC
1. Sample Collection and Degassing:

Objective: To extract dissolved gases, including argon, from a large volume of water.

Materials: High-volume water pump, membrane contactor degassing unit, gas sample bags.

Procedure:

Transport the degassing equipment to the sampling site (e.g., a wellhead).

Connect the pump to the water source and the membrane contactor.

Pump water through the membrane contactor at a controlled flow rate.

A vacuum pump on the gas side of the membrane extracts the dissolved gases.[11]

Collect the extracted gas mixture in large, inert gas sample bags. Approximately 1-3 tons

of water are needed to obtain sufficient argon for analysis.[5]

2. Gas Purification:

Objective: To separate argon from the other extracted gases (primarily nitrogen and oxygen).

Apparatus: A custom-built gas purification line including a Pressure Swing Adsorption (PSA)

system, a catalytic converter, and cryogenic/chemical traps.

Procedure:

Nitrogen Removal (PSA): Pass the gas sample through a two-stage PSA system. The first

stage often uses a zeolite molecular sieve to selectively adsorb nitrogen.[13][14] The

second stage may use a carbon molecular sieve to further separate oxygen and argon.

[13]

Oxygen Removal: The argon-rich gas stream from the PSA system is then passed over a

heated catalyst (e.g., platinum) in the presence of hydrogen to convert oxygen to water.

[11]
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Final Cleanup: The gas is then passed through a series of traps to remove water vapor,

residual nitrogen, and other impurities. This may involve cryogenic traps (cold fingers) and

chemical getters.[15]

3. Low-Level Counting:

Objective: To measure the beta decay rate of ³⁹Ar in the purified argon sample.

Apparatus: An ultra-low-background proportional counter (ULBPC) housed in a shielded,

underground laboratory to minimize cosmic ray interference.[11]

Procedure:

Fill the ULBPC with the purified argon sample mixed with a quench gas (e.g., methane,

typically 10%) to form P-10 gas.[11]

Place the filled counter inside a heavy shielding structure (e.g., lead, copper) to block

external radiation.

Acquire data for an extended period (several weeks) to accumulate a statistically

significant number of ³⁹Ar decay events.[8]

Calibrate the detector using a known ³⁹Ar standard and a background sample of "dead"

argon (argon from a source free of ³⁹Ar).[11]

4. Data Analysis:

Objective: To calculate the ³⁹Ar concentration and, if applicable, the age of the sample.

Method:

The raw count rate from the ULBPC is corrected for background radiation and detector

efficiency.

The net count rate is proportional to the ³⁹Ar concentration in the sample.

For dating applications, the measured ³⁹Ar concentration is compared to the modern

atmospheric concentration to calculate the age of the sample using the radioactive decay
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law.

Section 2: Atom Trap Trace Analysis (ATTA) of
Argon-39
Atom Trap Trace Analysis is a cutting-edge laser-based technique that allows for the detection

of individual ³⁹Ar atoms.[16] This method offers significantly higher sensitivity and requires

much smaller sample sizes compared to LLC.[17]

Experimental Workflow for Atom Trap Trace Analysis
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Caption: Experimental workflow for Argon-39 measurement using Atom Trap Trace Analysis.

Detailed Experimental Protocol for ATTA
1. Sample Collection and Preparation:

Objective: To extract and purify a small amount of argon from a water or ice sample.

Materials: Water/ice sample (1-5 kg), vacuum degassing system, chemical getters (e.g.,

titanium sponge).[6][7]

Procedure:

Degassing: Place the water or ice sample in a vacuum chamber and heat to release

dissolved or trapped gases.
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Purification: Pass the extracted gas over hot titanium sponge getters to remove reactive

gases (N₂, O₂, H₂O, etc.), leaving a purified noble gas sample.[15] The final argon purity

should be greater than 99%.[15]

2. Metastable Atom Beam Generation:

Objective: To create a beam of argon atoms in a metastable excited state, which is

necessary for laser cooling and trapping.

Apparatus: A radio-frequency (RF) discharge source.

Procedure:

Introduce the purified argon sample into the RF discharge source.

The RF field excites a fraction of the argon atoms to a long-lived metastable state (1s₅).[6]

[16]

The metastable atoms exit the source as a collimated beam.

3. Laser Cooling and Trapping:

Objective: To slow down and capture the desired ³⁹Ar atoms from the atomic beam.

Apparatus: A Zeeman slower and a Magneto-Optical Trap (MOT).

Procedure:

Zeeman Slower: The metastable argon beam passes through a Zeeman slower, which

uses a counter-propagating laser beam and a spatially varying magnetic field to slow the

atoms down.

Magneto-Optical Trap (MOT): The slowed atoms enter the MOT, which consists of three

orthogonal pairs of counter-propagating laser beams and a quadrupole magnetic field.

The lasers are tuned to a specific atomic transition (the 1s₅ to 2p₉ transition at 812 nm for

argon).[6] Due to the isotope shift, only ³⁹Ar atoms are resonant with the laser light and are

trapped at the center of the MOT.
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4. Single Atom Detection:

Objective: To detect the trapped ³⁹Ar atoms individually.

Apparatus: A sensitive charge-coupled device (CCD) camera or a photomultiplier tube

(PMT).

Procedure:

The trapped ³⁹Ar atoms are continuously excited by the trapping lasers and emit

fluorescence photons as they relax back to the metastable state.[17]

This fluorescence is collected by a lens system and imaged onto the CCD camera or

detected by the PMT.[4]

The detection of a single trapped atom appears as a bright spot on the CCD image or a

distinct signal from the PMT.

By counting the number of trapped atoms over a given time, the concentration of ³⁹Ar in

the original sample can be determined. The stable isotope ³⁸Ar is often used as a

reference to normalize for fluctuations in trapping efficiency.[10]

Conclusion
The measurement of Argon-39 concentrations provides invaluable data for a range of scientific

disciplines. Low-Level Counting, while requiring large samples and long measurement times, is

a robust and well-understood technique. Atom Trap Trace Analysis represents a significant

technological advancement, enabling high-precision measurements on much smaller samples

and with a faster turnaround time. The choice of technique will ultimately be guided by the

specific requirements of the research question, sample availability, and the desired level of

precision.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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